Cas no 102562-86-7 (3-(Aminomethyl)benzamide)

• Product Name: 3-(Aminomethyl)benzamide
• CAS No: 102562-86-7
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD07186292
• CID: 137701
• PubChem ID: 10103327
• Update Time: 2025-10-29

3-(Aminomethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)benzamide
• 3-AMINOMETHYL-BENZAMIDE
• Benzamide,3-(aminomethyl)-
• m-aminomethylbenzamide
• Benzamide, 3-(aminomethyl)
• 3-Aminomethyl-benzamide x HCl
• Benzamide, 3-(aminomethyl)- (9CI)
• MFCD07186292
• (R)-3-(CARBAMOYLMETHYL)-5-METHYLHEXANOICACID
• Benzamide, 3-(aminomethyl)-
• CEA56286
• Y10174
• 102562-86-7
• FT-0646843
• BP-12183
• DTXSID10435566
• SB76574
• SCHEMBL509423
• BS-13449
• EN300-31657
• CHEMBL4556252
• CS-0108743
• AKOS000128931
• benzamide, 3-(aminomethyl)-, hydrochloride
• DB-012740
• ALBB-027953

• MDL： MFCD07186292
• Inchi： 1S/C8H10N2O/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4H,5,9H2,(H2,10,11)
• InChI Key： HYHLWVJLJXARGY-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(CN)=C1)N

Computed Properties

• Exact Mass: 150.07900
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.172±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 237-239 °C (decomposition)
• Solubility: Slightly soluble (14 g/l) (25 º C),
• PSA: 69.11000
• LogP: 1.64480

Additional information on 3-(Aminomethyl)benzamide

3-(Aminomethyl)benzamide: A Comprehensive Overview

3-(Aminomethyl)benzamide, also known by its CAS number 102562-86-7, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, with the molecular formula C8H10N2O, is a derivative of benzamide, where an aminomethyl group is attached to the third position of the benzene ring. The structure of 3-(Aminomethyl)benzamide makes it a versatile molecule with potential applications in drug design, material science, and other areas of chemical research.

The synthesis of 3-(Aminomethyl)benzamide typically involves the reaction of 3-aminobenzamide with an appropriate alkylating agent, such as methyl iodide or dimethyl sulfate, under controlled conditions. This reaction introduces the aminomethyl group to the benzamide structure, resulting in the formation of the target compound. The reaction conditions are optimized to ensure high yield and purity, which are critical for its use in various applications.

3-(Aminomethyl)benzamide exhibits interesting physical and chemical properties. It is a white crystalline solid with a melting point of approximately 170°C. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate but is sparingly soluble in water. Its solubility characteristics make it suitable for use in various organic reactions and chromatographic separations.

The chemical reactivity of 3-(Aminomethyl)benzamide is influenced by the presence of both amide and amine functionalities. The amide group contributes to hydrogen bonding capabilities, while the amine group provides nucleophilic properties. These features make it a valuable intermediate in the synthesis of more complex molecules, including pharmaceutical agents and agrochemicals.

In recent years, there has been growing interest in exploring the biological activities of 3-(Aminomethyl)benzamide. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. Additionally, research into its role as a building block for peptide synthesis has revealed its utility in constructing bioactive molecules with therapeutic potential.

The application of 3-(Aminomethyl)benzamide extends beyond pharmaceuticals. It has been utilized as an intermediate in the synthesis of advanced materials, such as polymers and nanoparticles. Its ability to form stable complexes with metal ions has also led to its exploration in catalysis and sensor technology.

In terms of environmental impact, 3-(Aminomethyl)benzamide has been studied for its biodegradability and toxicity profiles. Research indicates that it undergoes moderate biodegradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when properly managed.

The latest advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of 3-(Aminomethyl)benzamide. These studies provide insights into its interaction with biological systems and guide the design of more effective derivatives.

In conclusion, 3-(Aminomethyl)benzamide, CAS number 102562-86-7, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and biological activities make it a valuable tool for researchers seeking innovative solutions in drug discovery, material science, and beyond.